Cas no 94087-72-6 (2,4,6-Pyrimidinetriamine,5-hexyl-)

• Product Name: 2,4,6-Pyrimidinetriamine,5-hexyl-
• CAS No: 94087-72-6
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 804008
• PubChem ID: 3023444
• Update Time: 2025-04-19

2,4,6-Pyrimidinetriamine,5-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-hexyl-
• 5-hexylpyrimidine-2,4,6-triamine
• DTXSID80240442
• 94087-72-6
• NS00039988
• EINECS 301-965-3

• Inchi： 1S/C10H19N5/c1-2-3-4-5-6-7-8(11)14-10(13)15-9(7)12/h2-6H2,1H3,(H6,11,12,13,14,15)
• InChI Key： RLGBSGOJEYAKKB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C=1N)CCCCCC)N

Computed Properties

• Exact Mass: 209.164046
• Monoisotopic Mass: 209.164046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 2.1

Experimental Properties

• Density: 1.152
• Boiling Point: 469.5°Cat760mmHg
• Flash Point: 269°C
• Refractive Index: 1.613